Cas no 1804222-75-0 (Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate)

• Product Name: Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate
• CAS No: 1804222-75-0
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 4950024
• Update Time: 2025-07-22

Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate

• Inchi： 1S/C12H10ClNO3/c1-7(13)11(15)10-5-8(12(16)17-2)3-4-9(10)6-14/h3-5,7H,1-2H3
• InChI Key： YTPSTGMWGQYHBE-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C(C#N)=CC=C(C(=O)OC)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 360
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate

Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate (CAS No. 1804222-75-0): A Comprehensive Overview in Modern Chemical Biology

Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate, identified by its unique chemical identifier CAS No. 1804222-75-0, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The synthesis and characterization of this molecule not only highlight the advancements in organic chemistry but also underscore its relevance in addressing complex biological challenges.

The molecular framework of Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate comprises a benzoate core substituted with a cyano group at the 4-position and an ester-linked 3-(2-chloropropanoyl) moiety. This structural configuration imparts unique physicochemical properties that make it a versatile intermediate in synthetic chemistry. The presence of both electron-withdrawing cyano and chloro substituents enhances the reactivity of the molecule, facilitating diverse chemical transformations that are pivotal for drug discovery and material science applications.

In recent years, there has been a surge in research focusing on the development of bioactive molecules derived from benzoic acid derivatives. Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate stands out as a promising candidate due to its ability to modulate various biological pathways. Studies have demonstrated its potential role in inhibiting key enzymes involved in inflammatory responses, making it a valuable scaffold for designing anti-inflammatory agents. The compound's ability to interact with biological targets at the molecular level has opened new avenues for therapeutic intervention.

The synthesis of Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate involves multi-step organic reactions that showcase the expertise of modern synthetic methodologies. The process typically begins with the functionalization of benzoic acid derivatives, followed by selective introduction of the cyano and ester groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity, ensuring that the final product meets stringent pharmaceutical standards. These synthetic strategies not only highlight the progress in organic chemistry but also underscore the importance of precision in molecular construction.

One of the most compelling aspects of Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate is its potential application in medicinal chemistry. Researchers have explored its derivatives as lead compounds for treating various diseases, including neurodegenerative disorders and autoimmune conditions. The compound's ability to cross the blood-brain barrier and exert targeted effects makes it an attractive candidate for drug development. Furthermore, its structural features allow for modifications that can enhance pharmacokinetic properties, such as solubility and bioavailability.

Recent advancements in computational chemistry have further accelerated the exploration of Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate's biological activity. Molecular docking studies have been conducted to predict how this compound interacts with target proteins, providing insights into its mechanism of action. These computational approaches complement experimental investigations, enabling researchers to design more effective derivatives with optimized biological profiles. The integration of computational methods with traditional wet-lab techniques has significantly streamlined the drug discovery process.

The environmental impact of synthesizing and utilizing Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Solvent-free reactions and catalytic processes have been explored to enhance sustainability without compromising yield or purity. These eco-friendly approaches align with global initiatives to promote sustainable chemistry, ensuring that future drug development is both effective and environmentally responsible.

Future directions for research on Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate include exploring its role in nanomedicine and biomaterials science. The compound's unique physicochemical properties make it suitable for developing novel drug delivery systems, such as nanoparticles and liposomes. These advanced delivery platforms can enhance therapeutic efficacy by improving target specificity and controlled release profiles. Additionally, investigating the compound's interactions with other biomolecules may uncover new therapeutic applications that are yet to be discovered.

In conclusion, Methyl 3-(2-chloropropanoyl)-4-cyanobenzoate (CAS No. 1804222-75-0) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its intricate molecular structure, coupled with its versatile reactivity, makes it a valuable intermediate for developing novel bioactive molecules. The ongoing research into this compound underscores the importance of innovative approaches in addressing complex biological challenges and advancing therapeutic strategies.